Cas no 1807096-76-9 (Methyl 6-amino-2-chloro-3-(trifluoromethoxy)benzoate)

Methyl 6-amino-2-chloro-3-(trifluoromethoxy)benzoate is a fluorinated benzoate derivative with a trifluoromethoxy substituent, offering unique reactivity and stability due to its electron-withdrawing groups. The presence of both an amino and chloro functional group enhances its versatility as an intermediate in pharmaceutical and agrochemical synthesis. The trifluoromethoxy moiety improves lipophilicity and metabolic stability, making it valuable in drug design. Its ester group allows for further functionalization under mild conditions. This compound is particularly useful in constructing complex heterocycles or as a precursor for bioactive molecules. High purity and well-defined structure ensure reproducibility in research and industrial applications.

Methyl 6-amino-2-chloro-3-(trifluoromethoxy)benzoate structure

1807096-76-9 structure

Product Name:Methyl 6-amino-2-chloro-3-(trifluoromethoxy)benzoate

CAS No:1807096-76-9

MF:C₉H₇ClF₃NO₃

MW:269.60499215126

CID:4955081

Update Time:2025-06-13

Methyl 6-amino-2-chloro-3-(trifluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

- Methyl 6-amino-2-chloro-3-(trifluoromethoxy)benzoate
- Inchi： 1S/C9H7ClF3NO3/c1-16-8(15)6-4(14)2-3-5(7(6)10)17-9(11,12)13/h2-3H,14H2,1H3
- InChI Key： MMPBMZNVYDLKHS-UHFFFAOYSA-N
- SMILES： ClC1=C(C=CC(=C1C(=O)OC)N)OC(F)(F)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 287
XLogP3: 3.5
Topological Polar Surface Area: 61.6

Methyl 6-amino-2-chloro-3-(trifluoromethoxy)benzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A015008600-1g	Methyl 6-amino-2-chloro-3-(trifluoromethoxy)benzoate	1807096-76-9	97%	1g	1,534.70 USD	2021-06-21

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Additional information on Methyl 6-amino-2-chloro-3-(trifluoromethoxy)benzoate

Research Briefing on Methyl 6-amino-2-chloro-3-(trifluoromethoxy)benzoate (CAS: 1807096-76-9)

Methyl 6-amino-2-chloro-3-(trifluoromethoxy)benzoate (CAS: 1807096-76-9) has recently emerged as a key intermediate in pharmaceutical synthesis, particularly in the development of novel bioactive compounds. This briefing synthesizes the latest research findings regarding this chemical entity, focusing on its synthetic applications, pharmacological potential, and recent advancements in its utilization.

Recent studies highlight the compound's structural advantages as a versatile building block for medicinal chemistry. The presence of both amino and chloro substituents on the benzoate core, combined with the electron-withdrawing trifluoromethoxy group, creates unique reactivity patterns that enable diverse derivatization pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its effectiveness in constructing kinase inhibitor scaffolds through palladium-catalyzed cross-coupling reactions.

Significant progress has been made in optimizing synthetic routes to this compound. A team at MIT reported a novel continuous-flow synthesis method in 2024 that improved yield to 87% while reducing hazardous waste generation by 62% compared to traditional batch processes. This advancement addresses previous challenges in scaling up production while maintaining the high purity required for pharmaceutical applications.

Pharmacological research has identified several promising directions for derivatives of this compound. Particularly noteworthy is its incorporation into PROTAC (PROteolysis TArgeting Chimera) molecules targeting cancer-related proteins. The trifluoromethoxy group appears to enhance blood-brain barrier penetration, making it valuable for CNS-targeted therapies. Current preclinical studies show particular promise in neurodegenerative disease models.

Analytical characterization techniques for this compound have also advanced. Recent publications describe improved HPLC-MS methods capable of detecting impurities at the 0.01% level, crucial for meeting stringent regulatory requirements in drug development. These methods are now being adopted by major pharmaceutical manufacturers working with this intermediate.

Looking forward, researchers anticipate expanded applications of this compound in fragment-based drug discovery and as a core structure for developing new antimicrobial agents. Its combination of synthetic accessibility and structural complexity makes it particularly valuable in addressing emerging drug resistance challenges. Several patents filed in 2024 suggest growing commercial interest in this chemical entity.